N(ALPHA)-BPOC-N(EPSILON)-BOC-L-LYSINE
N(ALPHA)-BPOC-N(EPSILON)-BOC-L-LYSINE
Brand Name:
Vulcanchem
CAS No.:
18635-01-3
VCID:
VC0099189
InChI:
InChI=1S/C27H36N2O6.C12H23N/c1-26(2,3)34-24(32)28-18-10-9-13-22(23(30)31)29-25(33)35-27(4,5)21-16-14-20(15-17-21)19-11-7-6-8-12-19;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h6-8,11-12,14-17,22H,9-10,13,18H2,1-5H3,(H,28,32)(H,29,33)(H,30,31);11-13H,1-10H2/t22-;/m0./s1
SMILES:
CC(C)(C)OC(=O)NCCCCC(C(=O)O)NC(=O)OC(C)(C)C1=CC=C(C=C1)C2=CC=CC=C2.C1CCC(CC1)NC2CCCCC2
Molecular Formula:
C39H59N3O6
Molecular Weight:
665.916
N(ALPHA)-BPOC-N(EPSILON)-BOC-L-LYSINE
CAS No.: 18635-01-3
Main Products
VCID: VC0099189
Molecular Formula: C39H59N3O6
Molecular Weight: 665.916
| CAS No. | 18635-01-3 |
|---|---|
| Product Name | N(ALPHA)-BPOC-N(EPSILON)-BOC-L-LYSINE |
| Molecular Formula | C39H59N3O6 |
| Molecular Weight | 665.916 |
| IUPAC Name | N-cyclohexylcyclohexanamine;(2S)-6-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[2-(4-phenylphenyl)propan-2-yloxycarbonylamino]hexanoic acid |
| Standard InChI | InChI=1S/C27H36N2O6.C12H23N/c1-26(2,3)34-24(32)28-18-10-9-13-22(23(30)31)29-25(33)35-27(4,5)21-16-14-20(15-17-21)19-11-7-6-8-12-19;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h6-8,11-12,14-17,22H,9-10,13,18H2,1-5H3,(H,28,32)(H,29,33)(H,30,31);11-13H,1-10H2/t22-;/m0./s1 |
| Standard InChIKey | FODCTJLJXCYSMY-FTBISJDPSA-N |
| SMILES | CC(C)(C)OC(=O)NCCCCC(C(=O)O)NC(=O)OC(C)(C)C1=CC=C(C=C1)C2=CC=CC=C2.C1CCC(CC1)NC2CCCCC2 |
| Last Modified | Aug 20 2021 |
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